7-Chloro-3-(4-fluorophenyl)thieno[3,2-b]pyridine

• Molecular Formula: C13H7ClFNS
• Molecular Weight: 263.72 g/mol
• IUPAC Name: 7-chloro-3-(4-fluorophenyl)thieno[3,2-b]pyridine
• InChI: InChI=1S/C13H7ClFNS/c14-11-5-6-16-12-10(7-17-13(11)12)8-1-3-9(15)4-2-8/h1-7H
• InChI Key: ZKABJPFESWCYFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC3=C(C=CN=C23)Cl)F

Description

7-Chloro-3-(4-fluorophenyl)thieno[3,2-b]pyridine is a useful research compound. Its molecular formula is C13H7ClFNS and its molecular weight is 263.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A vessel capable of sealing was charged with a mixture of 3-bromo-7-chlorothieno[3,2-b]pyridine (500 mg, 2.012 mmol), 4-fluorophenylboronic acid (310 mg, 2.213 mmol), PdCl2(dppf)-CH2Cl2 adduct (82 mg, 0.101 mmol), dioxane (8 mL), and a 2.0 M aqueous solution of K3PO4 (3 mL, 6.04 mmol) and was purged with nitrogen for 10 min. The vessel was sealed and heated at 90° C. for 1 h. Upon cooling, the reaction mixture was diluted with water and extracted with CH2Cl2. The combined organics were washed with brine, dried over anhydrous Na2SO4 and concentrated under reduced pressure. The crude material was purified by BIOTAGE® eluting with 40%-80% EtOAc/CH2Cl2 at 30 mL/min. Concentration of appropriate fractions provided the title compound (450 mg, 49% yield) as a white powder. LC/MS: Example 98A @ 3.62 min (RT) (Condition G). MS (ES): m/z=263.03, [M+H]+.